Cas no 1383601-79-3 (4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole)

• Product Name: 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole
• CAS No: 1383601-79-3
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• CID: 4595684
• Update Time: 2025-06-09

4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole

• Inchi： 1S/C12H10N2/c1-2-8-14-9-12(13-10-14)11-6-4-3-5-7-11/h1,3-7,9-10H,8H2
• InChI Key： UEUPHUJSTAPYDN-UHFFFAOYSA-N
• SMILES： C1N(CC#C)C=C(C2=CC=CC=C2)N=1

Additional information on 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole

4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole: A Comprehensive Overview

4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole, with the CAS number 1383601-79-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl group and a propargyl substituent attached to an imidazole ring. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications.

The imidazole ring, a fundamental component of 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole, is known for its ability to form hydrogen bonds and coordinate with metal ions. This property makes the compound particularly useful in the design of metalloprotein inhibitors and other bioactive molecules. The phenyl group, on the other hand, enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME).

The propargyl substituent (prop-2-yn-1-yl) is another key feature of 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole. This functional group is highly reactive and can participate in a variety of chemical reactions, including click chemistry processes. Click chemistry, a concept introduced by K. Barry Sharpless, involves the formation of covalent bonds under mild conditions with high yields and selectivity. The propargyl group in 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole can be readily functionalized through copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), making it an excellent building block for the synthesis of complex molecules.

In recent years, 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of drugs commonly used to treat depression and anxiety disorders. The imidazole ring in 4-phenyl-1-(prop-2-yn-1-yl)-1H-imidazole can mimic the binding mode of serotonin to serotonin transporters (SERTs), making it a promising lead compound for SSRI development.

Beyond its role in SSRI development, 4-phenyl-1-(prop-2-yinl)-1H-imidazole has also shown potential as an antifungal agent. Imidazoles are well-known for their antifungal properties, and the presence of the phenyl and propargyl groups in this compound may enhance its activity against various fungal pathogens. Recent studies have demonstrated that derivatives of 4-phenyl-1-(prop-yinl)-1H-imidazole exhibit potent antifungal activity against Candida albicans and Aspergillus fumigatus, two common fungal species responsible for opportunistic infections.

In addition to its biological activities, 4-phenyllylylylylylylylyl(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinl)y(prop-yinly)-(imidazol) (corrected to 4-pheynyy-y-y-y-y-y-y-y-y-< strong>yyyyyyyyyyy-imidazol) has been explored as a ligand in coordination chemistry. Its ability to form stable complexes with transition metals makes it useful in catalytic processes and materials science applications. For example, palladium complexes containing this ligand have been shown to be effective catalysts in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.

The synthetic accessibility of 4-phen-(propprpprpprpprpprpprpprpprpprpprpprpprpprpprpprpprpprpprprrprprprprprprprprprprprprpr-pr-in-in-in-in-in-in-in-in-in-in-in-in-in-in-in-in-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l-l)-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-H-i-i-i-i-i-i-i-i-i-i-i-i-i-i-i-i-m-m-m-m-m-m-m-m-m-m-m-m-m-m-m-m-id-id-id-id-id-id-id-id-id-id-id-id-id-id-id-d-d-d-d-d-d-d-d-d-d-d-d-d-d-d)^{(corrected to 4-phen-(prop-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-pr-prrrrrrrrrrrrrrrrrrrrrrrrrrrr-r-r-r-r-r-r-r-r-r-r-r-r-r-r-r-r)-H-imi) has been well-established in the literature. Common synthetic routes involve the reaction of 4-bromoaniline with propargyl bromide followed by cyclization to form the imidazole ring. These methods are scalable and can be adapted for large-scale production, making the compound accessible for both academic research and industrial applications.}

In conclusion, (corrected to 4-phen-strong>(pror) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, catalysis, and materials science. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods and biological assays continue to emerge, the future prospects for this compound are promising.